Cas no 138682-90-3 (3-[2-(2,4-Dinitrophenyl)hydrazinylidene]naphthalen-2(3H)-one)

• Product Name: 3-[2-(2,4-Dinitrophenyl)hydrazinylidene]naphthalen-2(3H)-one
• CAS No: 138682-90-3
• MF: C₁₆H₁₀N₄O₅
• MW: 338.274403095245
• CID: 2773349
• PubChem ID: 136228636
• Update Time: 2025-04-21

3-[2-(2,4-Dinitrophenyl)hydrazinylidene]naphthalen-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,4-Dinitrophenyl)hydrazinylidene]naphthalen-2(3H)-one
• DTXSID80769148
• 138682-90-3

• Inchi： 1S/C16H10N4O5/c21-16-8-11-4-2-1-3-10(11)7-14(16)18-17-13-6-5-12(19(22)23)9-15(13)20(24)25/h1-9,21H/b18-17+
• InChI Key： OOTXESONLJRGSH-ISLYRVAYSA-N
• SMILES： OC1C=C2C=CC=CC2=CC=1/N=N/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.06511943Da
• Monoisotopic Mass: 338.06511943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 137Ų